Cas no 2228557-28-4 (1-(5-bromothiophen-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(5-bromothiophen-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2228557-28-4
• MF: C₈H₅BrF₂O₂S
• MW: 283.089907407761
• CID: 6126687
• PubChem ID: 165713673
• Update Time: 2025-10-29

1-(5-bromothiophen-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromothiophen-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• 2228557-28-4
• EN300-1969826

• Inchi： 1S/C8H5BrF2O2S/c9-5-2-1-4(14-5)7(6(12)13)3-8(7,10)11/h1-2H,3H2,(H,12,13)
• InChI Key： IAYATNKPAQWGNC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2(C(=O)O)CC2(F)F)S1

Computed Properties

• Exact Mass: 281.91617g/mol
• Monoisotopic Mass: 281.91617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.5Ų

Additional information on 1-(5-bromothiophen-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid

Professional Introduction to Compound with CAS No. 2228557-28-4 and Product Name: 1-(5-bromothiophen-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid

The compound identified by the CAS number 2228557-28-4 and the product name 1-(5-bromothiophen-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both a bromothiophene moiety and a difluorocyclopropane scaffold provides a rich framework for chemical modification and biological activity exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating thienyl and cyclopropane units. These structural motifs are known for their ability to modulate biological pathways through interactions with specific targets. The bromothiophene component in this compound offers a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the synthesis of derivatives with tailored properties. Meanwhile, the difluorocyclopropane ring is recognized for its unique electronic and steric properties, which can influence both the reactivity and binding affinity of the molecule.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The combination of a bromothiophen-2-yl group and a difluorocyclopropane-1-carboxylic acid moiety creates a platform that can be readily modified to target various disease mechanisms. For instance, studies have shown that derivatives of thienyl compounds exhibit inhibitory effects on enzymes involved in inflammatory pathways, making them promising candidates for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Similarly, the incorporation of difluorocyclopropane units has been associated with enhanced metabolic stability and improved pharmacokinetic profiles.

Recent research has highlighted the role of 1-(5-bromothiophen-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators in numerous cellular processes, and their dysregulation is often linked to diseases such as cancer and neurodegenerative disorders. The structural features of this compound allow it to disrupt PPIs by competing with natural ligands or by inducing conformational changes in target proteins. Preliminary computational studies have suggested that modifications to the bromothiophene ring can fine-tune binding affinity and selectivity, paving the way for highly specific inhibitors.

The utility of this compound extends beyond mere structural diversity; it also offers advantages in terms of synthetic accessibility. The presence of a reactive carboxylic acid group provides multiple avenues for further derivatization, including esterification, amidation, or coupling with other heterocyclic systems. This flexibility is particularly valuable in medicinal chemistry, where rapid iteration and optimization are often required to identify lead compounds. Additionally, the difluorocyclopropane moiety can serve as a handle for introducing fluorine atoms, which are well-known for their ability to enhance drug-like properties such as lipophilicity and metabolic resistance.

In conclusion, 1-(5-bromothiophen-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228557-28-4) represents a promising candidate for further exploration in drug discovery. Its unique structural composition offers a balance between reactivity and stability, making it an ideal starting point for generating novel therapeutic agents. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that we will see increasingly sophisticated derivatives entering clinical development pipelines. The combination of academic rigor and industrial innovation ensures that compounds such as this will continue to play a pivotal role in advancing healthcare solutions.